Cas no 1361892-17-2 (2,4-Dichloro-2'-fluoro-4'-iodo-biphenyl)

• Product Name: 2,4-Dichloro-2'-fluoro-4'-iodo-biphenyl
• CAS No: 1361892-17-2
• MF: C₁₂H₆Cl₂FI
• MW: 366.984917163849
• CID: 4995996
• Update Time: 2025-05-19

2,4-Dichloro-2'-fluoro-4'-iodo-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-2'-fluoro-4'-iodo-biphenyl

• Inchi： 1S/C12H6Cl2FI/c13-7-1-3-9(11(14)5-7)10-4-2-8(16)6-12(10)15/h1-6H
• InChI Key： ZGUXXLXEMVTPJD-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)F)C1C=CC(=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 5.6
• Topological Polar Surface Area: 0

Additional information on 2,4-Dichloro-2'-fluoro-4'-iodo-biphenyl

2,4-Dichloro-2'-fluoro-4'-iodo-biphenyl: A Comprehensive Overview

2,4-Dichloro-2'-fluoro-4'-iodo-biphenyl, also known by its CAS number 1361892-17-2, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, material science, and organic synthesis. This compound is characterized by its unique biphenyl structure, which consists of two benzene rings connected by a single bond. The substitution pattern on the rings introduces a range of electronic and steric effects, making it an intriguing subject for both academic and industrial research.

The molecular structure of 2,4-Dichloro-2'-fluoro-4'-iodo-biphenyl features chlorine atoms at positions 2 and 4 on the first benzene ring, while the second ring bears a fluorine atom at position 2' and an iodine atom at position 4'. This arrangement not only enhances the compound's stability but also imparts unique optical and electronic properties. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs).

In terms of synthesis, researchers have developed several efficient methods to prepare this compound. One widely adopted approach involves the nucleophilic aromatic substitution of an iodobenzene derivative with a chlorofluorobenzene moiety. This method has been optimized to achieve high yields and excellent purity, making it suitable for large-scale production. The reaction conditions are carefully controlled to ensure minimal side reactions, which is critical for maintaining the integrity of the biphenyl structure.

The physical and chemical properties of 2,4-Dichloro-2'-fluoro-4'-iodo-biphenyl have been extensively studied. It exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the visible region, indicating its potential application in light-harvesting materials. Additionally, the compound demonstrates moderate thermal stability, making it suitable for use in high-temperature applications.

The application of this compound extends beyond traditional chemical synthesis. Recent advancements in nanotechnology have explored its use as a building block for constructing self-assembled monolayers (SAMs). These SAMs exhibit exceptional stability and can be tailored to specific surface properties, opening new avenues in sensor technology and catalysis. Furthermore, its role as an intermediate in drug discovery has been documented in several high-profile research papers, underscoring its versatility across diverse scientific domains.

In conclusion, 2,4-Dichloro-2'-fluoro-4'-iodo-biphenyl stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with its versatile properties, positions it as a key player in both academic research and industrial applications. As ongoing studies continue to uncover new potentials for this compound, it is poised to make significant contributions to the advancement of science and technology.